Cas no 28272-93-7 (N,N'-Bis(2-chlorophenyl)propanediamide)

• Product Name: N,N'-Bis(2-chlorophenyl)propanediamide
• CAS No: 28272-93-7
• MF: C₁₅H₁₂Cl₂N₂O₂
• MW: 323.173981666565
• CID: 289265
• PubChem ID: 1486276
• Update Time: 2025-06-11

N,N'-Bis(2-chlorophenyl)propanediamide Chemical and Physical Properties

Names and Identifiers

• Propanediamide,N1,N3-bis(2-chlorophenyl)-
• N,N'-BIS-(2-CHLORO-PHENYL)-MALONAMIDE
• N,N'-Bis(2-chlorophenyl)propanediamide
• Malonsaeure-bis-<2-chlor-anilid>
• N,N'-bis(2-chlorophenyl)malonamide
• N,N'-Bis-(2-chlor-phenyl)-malonamid
• N,N'-di-(2-chlorophenyl)malonamide
• N1,N3-bis(2-chlorophenyl)malonamide
• N, N'-bis(2-chlorophenyl)propanediamide
• EN300-01441
• AKOS000115182
• N,N-BIS-(2-CHLORO-PHENYL)-MALONAMIDE
• HMS1366B01
• Z56889102
• CHEMBL1814672
• Oprea1_815618
• Oprea1_755633
• N,N''-BIS-(2-CHLORO-PHENYL)-MALONAMIDE
• Bionet2_000727
• F8881-6043
• DTXSID70363351
• 28272-93-7
• SCHEMBL9311985
• CS-0218589
• N~1~,N~3~-Bis(2-chlorophenyl)propanediamide
• MFCD00129144
• 8G-905

• MDL： MFCD00129144
• Inchi： 1S/C15H12Cl2N2O2/c16-10-5-1-3-7-12(10)18-14(20)9-15(21)19-13-8-4-2-6-11(13)17/h1-8H,9H2,(H,18,20)(H,19,21)
• InChI Key： RFCMRQCFUIALCR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(CC(NC1C=CC=CC=1Cl)=O)=O

Computed Properties

• Exact Mass: 322.02800
• Monoisotopic Mass: 322.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.20000
• LogP: 4.10670

Additional information on N,N'-Bis(2-chlorophenyl)propanediamide

Introduction to N,N'-Bis(2-chlorophenyl)propanediamide (CAS No. 28272-93-7)

N,N'-Bis(2-chlorophenyl)propanediamide, a compound with the chemical formula C₁₄H₁₁Cl₂N₂O, is a significant molecule in the field of pharmaceutical and chemical research. This compound is characterized by its unique structural properties, which make it a valuable candidate for various applications in medicinal chemistry and material science. The presence of two chlorophenyl groups and a propanediamide backbone imparts distinct reactivity and functionality, enabling its use in the synthesis of more complex molecules.

The CAS No. 28272-93-7 is a unique identifier for this compound, ensuring precise classification and reference in scientific literature. This numerical code is essential for researchers to locate and verify the compound's properties and applications accurately. The N,N'-Bis(2-chlorophenyl)propanediamide structure itself is a testament to the ingenuity of organic synthesis, offering a platform for exploring novel chemical interactions and potential therapeutic benefits.

In recent years, there has been growing interest in the development of advanced materials and pharmaceuticals that leverage the unique properties of halogenated aromatic compounds. The N,N'-Bis(2-chlorophenyl)propanediamide molecule, with its chlorophenyl substituents, has been investigated for its potential role in catalysis, polymerization, and as an intermediate in the synthesis of more complex drugs. Its ability to participate in various chemical reactions makes it a versatile building block for chemists.

One of the most compelling aspects of N,N'-Bis(2-chlorophenyl)propanediamide is its utility in medicinal chemistry. Researchers have been exploring its derivatives as potential candidates for treating various diseases, including neurological disorders and cancer. The chlorophenyl groups can be modified to enhance binding affinity to biological targets, while the propanediamide moiety provides a scaffold for further functionalization. This flexibility has led to several promising studies demonstrating its efficacy in preclinical models.

The synthesis of N,N'-Bis(2-chlorophenyl)propanediamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the chlorophenyl groups efficiently. These methods not only improve the accessibility of the compound but also allow for greater control over its structural features.

Recent advancements in computational chemistry have further enhanced the understanding of N,N'-Bis(2-chlorophenyl)propanediamide's reactivity and interactions. Molecular modeling studies have provided insights into how this compound behaves in different environments, including biological systems. These simulations have been instrumental in predicting potential side effects and optimizing drug design strategies.

The pharmaceutical industry has taken note of the potential applications of N,N'-Bis(2-chlorophenyl)propanediamide and is actively investigating its use in developing new therapies. Its structural features make it an attractive candidate for drug discovery programs aimed at targeting specific disease pathways. Additionally, its stability under various conditions makes it suitable for formulation into oral or injectable medications.

Material scientists have also explored the use of N,N'-Bis(2-chlorophenyl)propanediamide in creating advanced polymers and coatings. Its ability to form stable complexes with other molecules has led to innovations in areas such as corrosion inhibition and electronic materials. These applications highlight the compound's versatility beyond traditional pharmaceutical uses.

In conclusion, N,N'-Bis(2-chlorophenyl)propanediamide (CAS No. 28272-93-7) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop new drugs and advanced materials. As scientific understanding continues to evolve, it is likely that even more applications for this compound will be discovered, further solidifying its importance in modern chemistry.